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Ftaxilide stock solution storage stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ftaxilide

CAS No.: 19368-18-4

Cat. No.: S003711

Ftaxilide: Available Information

The table below summarizes the key information available from the search results.

Property Available Information Source | Notes

Product Name Ftaxilide [1]

CAS Number 19368-18-4 [1]

Molecular Formula Ci16H15NOs [1]

Storage Conditions Store tightly closed in a dry, cool, General guidance from Safety Data
and well-ventilated place. Sheet [1].

Stock Solution Information Not Available No specific data on stability in solution

Stability (e.g., DMSO) over time was found.

Recommended HPLC (or other validated Suggested protocol based on standard

Stability Testing stability-indicating methods) practice for drug stability assessment.

Proposed Experimental Protocol for Stability Testing
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Since direct data is unavailable, you will need to establish the stability profile for your specific conditions.

Here is a general protocol you can adapt.

e Stock Solution Preparation: Prepare your Ftaxilide stock solution at the required concentration in
an appropriate solvent (e.g., DMSO). Ensure the solvent is of high quality and dry, if necessary, to
minimize degradation.

¢ Aliquoting and Storage: Aliquot the stock solution into small, sealed vials to prevent repeated
freeze-thaw cycles and exposure to air. Store aliquots under the following conditions to assess
stability:

o -20°C or -80°C (for long-term stability)
o +4°C (for short-term/refrigerated stability)
o Room Temperature (e.g., ~25°C, for accelerated degradation studies)

e Time Points: Analyze the aliquots at predetermined time points (e.g., 0, 1 day, 1 week, 2 weeks, 1
month, 3 months, 6 months, 1 year).

¢ Analysis Method: Use a stability-indicating analytical method to quantify Ftaxilide and detect
degradation products. High-Performance Liquid Chromatography (HPLC) with a UV/Vis detector is
a standard and suitable choice for this purpose [2].

o Compare chromatograms from stored samples with a freshly prepared standard.
o Asignificant change in the peak area of Ftaxilide, or the appearance of new peaks, indicates
degradation.

o Data Recording: For each time point and storage condition, record the percentage of the parent
compound (Ftaxilide) remaining. This data will allow you to build a stability profile and determine the
shelf-life of your stock solutions.

Workflow for Assessing Ftaxilide Stability

The diagram below outlines the logical workflow for establishing the stability of Ftaxilide stock solutions,

based on the experimental protocol.
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Frequently Asked Questions

¢ Q1: What is the recommended solvent for preparing a long-term Ftaxilide stock solution?
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o A: While specific data for Ftaxilide is unavailable, dimethyl sulfoxide (DMSO) is a very
common solvent for preparing stock solutions of organic drug compounds. The general storage
guidance to keep the substance in a "dry" place suggests that the compound should be

protected from moisture [1]. Using anhydrous DMSO and ensuring tight sealing of containers is
a prudent approach.

¢ Q2: How can I detect and quantify Ftaxilide degradation?

o A: As outlined in the protocol, HPLC is the most direct method. You should look for a decrease
in the main Ftaxilide peak and/or the appearance of new peaks in the chromatogram, which
represent degradation products. The study on Naproxen and Diclofenac demonstrates the
effective use of HPLC for monitoring the photodegradation of pharmaceutical compounds over
time [2].

¢ Q3: The search results do not provide the stability data I need. What should I do next?

o A: This is a common challenge in research. The next steps are to:
= Consult Scientific Literature: Perform a detailed search on academic databases (e.g.,
SciFinder, Reaxys, PubMed) for journal articles or patents that specifically mention
Ftaxilide.
= Contact Suppliers: Reach out to chemical suppliers that offer Ftaxilide. They

sometimes have technical data sheets with stability information that may not be publicly
listed.

= Conduct Your Own Study: Implement the experimental protocol provided above to
generate the necessary data for your specific laboratory conditions. This is often the most
reliable approach.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b003711#ftaxilide-stock-solution-

storage-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5

Tech Support


https://www.smolecule.com/products/b003711#ftaxilide-stock-solution-storage-stability
https://www.smolecule.com/products/b003711#ftaxilide-stock-solution-storage-stability
https://www.smolecule.com/products/b003711#ftaxilide-stock-solution-storage-stability
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s003711?utm_src=pdf-bulk
https://www.smolecule.com/products/s003711?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

